1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-(4-fluorophenoxy)ethyl)-5-(furan-2-yl)-1H-pyrazole-3-carboxamide

Specification

• CAS No.: 1172421-36-1
• Molecular Formula: C20H20FN3O5S
• Molecular Weight: 433.45
• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-N-[2-(4-fluorophenoxy)ethyl]-5-(furan-2-yl)pyrazole-3-carboxamide
• Standard InChI: InChI=1S/C20H20FN3O5S/c21-14-3-5-16(6-4-14)28-10-8-22-20(25)17-12-18(19-2-1-9-29-19)24(23-17)15-7-11-30(26,27)13-15/h1-6,9,12,15H,7-8,10-11,13H2,(H,22,25)
• Standard InChI Key: UZOLDFZUUCRXTI-UHFFFAOYSA-N
• SMILES: C1CS(=O)(=O)CC1N2C(=CC(=N2)C(=O)NCCOC3=CC=C(C=C3)F)C4=CC=CO4

Introduction

Structural Overview

This compound belongs to a class of heterocyclic molecules characterized by the following key structural features:

• Dioxidotetrahydrothiophene ring: A sulfur-containing heterocycle with two oxygen atoms attached, contributing to its electron-withdrawing properties.

• Fluorophenoxyethyl group: A fluorinated aromatic ether that enhances lipophilicity and potential biological activity.

• Furan ring: A five-membered oxygen-containing aromatic ring known for its bioactive properties.

• Pyrazole core: A nitrogen-containing heterocycle that serves as the central scaffold for functionalization.

• Carboxamide group: A polar functional group that can contribute to hydrogen bonding and solubility.

The molecular structure's complexity suggests potential applications in medicinal chemistry, particularly in drug discovery.

Synthesis Pathway

The synthesis of this compound typically involves multi-step organic reactions. While specific details for this exact molecule are not fully documented in the provided references, similar compounds are synthesized using the following general approach:

• Preparation of the dioxidotetrahydrothiophene ring:

  • This step often involves oxidation of tetrahydrothiophene derivatives under controlled conditions.

• Functionalization with fluorophenoxyethyl group:

  • The introduction of the fluorophenoxyethyl moiety can be achieved through nucleophilic substitution or etherification reactions.

• Formation of the pyrazole core:

  • Pyrazoles are commonly synthesized via condensation reactions between hydrazines and 1,3-dicarbonyl compounds.

• Attachment of the furan ring and carboxamide group:

  • The final steps involve coupling reactions to introduce the furan moiety and amidation to form the carboxamide functionality.

These steps are carried out under precise reaction conditions (e.g., temperature, solvents, catalysts) to ensure high yield and purity.

Potential Applications

This compound's structural features make it a promising candidate for various applications:

Medicinal Chemistry

• The pyrazole core and fluorinated aromatic group are frequently found in bioactive molecules, including anti-inflammatory, anticancer, and antimicrobial agents.

• The dioxidotetrahydrothiophene ring may enhance metabolic stability and binding affinity to biological targets.

Biological Activity

Although specific biological data for this compound is unavailable in the provided references, similar structures have shown:

• Anticancer activity through inhibition of key enzymes or signaling pathways.

• Anti-inflammatory effects by targeting enzymes like 5-lipoxygenase (5-LOX).

Material Science

Compounds with such diverse functional groups may also find applications in materials science for creating advanced polymers or sensors.

Analytical Characterization

To confirm its structure and purity, the following analytical techniques are typically employed:

Technique	Purpose
NMR Spectroscopy	Identifies hydrogen and carbon environments in the molecule.
Mass Spectrometry (MS)	Determines molecular weight and fragment patterns.
Infrared Spectroscopy (IR)	Detects functional groups through characteristic vibrations.
Elemental Analysis	Confirms the molecular formula by quantifying elements present.

Limitations

• Lack of comprehensive biological data specific to this compound.

• Synthesis may involve challenging reaction conditions requiring optimization.

Future Directions

• Conducting in vitro and in vivo studies to evaluate pharmacological activity.

• Exploring structure-activity relationships (SAR) by modifying substituents on the pyrazole or furan rings.

• Investigating potential industrial applications in material science or catalysis.

This compound represents an exciting avenue for further research due to its unique structural features and potential versatility across scientific disciplines.